Cas no 2385978-24-3 (6-(tert-butoxy)carbonyl-octahydropyrano2,3-cpyrrole-7a-carboxylic acid)

• Product Name: 6-(tert-butoxy)carbonyl-octahydropyrano2,3-cpyrrole-7a-carboxylic acid
• CAS No: 2385978-24-3
• MF: C₁₃H₂₁NO₅
• MW: 271.309544324875
• CID: 5248596
• PubChem ID: 165665502
• Update Time: 2025-10-29

6-(tert-butoxy)carbonyl-octahydropyrano2,3-cpyrrole-7a-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Pyrano[2,3-c]pyrrole-6,7a(2H,5H)-dicarboxylic acid, tetrahydro-, 6-(1,1-dimethylethyl) ester
• 6-(tert-butoxy)carbonyl-octahydropyrano2,3-cpyrrole-7a-carboxylic acid

• Inchi： 1S/C13H21NO5/c1-12(2,3)19-11(17)14-7-9-5-4-6-18-13(9,8-14)10(15)16/h9H,4-8H2,1-3H3,(H,15,16)
• InChI Key： FEQHMAVMUQFPOZ-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC2CCCOC2(C(O)=O)C1

Additional information on 6-(tert-butoxy)carbonyl-octahydropyrano2,3-cpyrrole-7a-carboxylic acid

Comprehensive Analysis of 6-(tert-butoxy)carbonyl-octahydropyrano[2,3-c]pyrrole-7a-carboxylic acid (CAS No. 2385978-24-3)

In the realm of synthetic organic chemistry, 6-(tert-butoxy)carbonyl-octahydropyrano[2,3-c]pyrrole-7a-carboxylic acid (CAS No. 2385978-24-3) has emerged as a compound of significant interest due to its unique structural features and potential applications. This bicyclic scaffold combines a pyrrole ring fused with a pyran moiety, offering a versatile platform for drug discovery and material science. Researchers are increasingly focusing on its tert-butoxycarbonyl (Boc) protection group, which enhances stability during synthetic transformations.

The compound’s CAS No. 2385978-24-3 is frequently searched in academic and industrial databases, reflecting its relevance in peptide synthesis and heterocyclic chemistry. Recent trends in AI-driven drug design have further amplified interest, as computational models highlight its potential as a pharmacophore in targeting G-protein-coupled receptors (GPCRs). Its carboxylic acid functionality also makes it a candidate for bioconjugation, a hot topic in antibody-drug conjugate (ADC) development.

From a synthetic perspective, the octahydropyrano[2,3-c]pyrrole core is notable for its stereochemical complexity, often requiring advanced asymmetric catalysis techniques. The Boc group in this compound serves as a temporary protecting group, enabling selective derivatization—a strategy widely discussed in green chemistry forums. This aligns with the growing demand for sustainable synthetic routes, a key concern for pharmaceutical manufacturers.

Analytical challenges associated with CAS No. 2385978-24-3 include its chromatographic separation and spectroscopic characterization. Advanced techniques like HPLC-MS and NMR are often employed to ensure purity, a critical factor given its potential use in high-throughput screening. The compound’s logP and solubility profiles are also under investigation, as these properties dictate its applicability in formulation science.

Beyond pharmaceuticals, 6-(tert-butoxy)carbonyl-octahydropyrano[2,3-c]pyrrole-7a-carboxylic acid has sparked interest in agrochemical research, particularly in designing biodegradable pesticides. Its rigid bicyclic structure may offer resistance to metabolic degradation, a feature highly sought after in crop protection innovations. Additionally, its potential role in metal-organic frameworks (MOFs) is being explored, tying into the broader discourse on smart materials.

In conclusion, CAS No. 2385978-24-3 represents a multifaceted compound bridging medicinal chemistry, materials science, and sustainable technology. Its structural elegance and functional adaptability position it as a valuable asset in addressing contemporary scientific challenges, from precision medicine to environmental sustainability.